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Compound of Interest

N-[(2,6-

Compound Name:
dichlorophenyl)methyljacetamide

CAS No.: 661478-10-0

Cat. No.: B2430744

Get Quote

Executive Safety Summary & Chemical Profile

N-[(2,6-dichlorophenyl)methyl]lacetamide (often an intermediate in the synthesis of
diclofenac-type anti-inflammatories or herbicides) presents specific disposal challenges due to
its halogenated aromatic structure.[1] Unlike simple organic amides, the presence of the 2,6-
dichloro substitution pattern dictates that this compound cannot be treated via standard non-
halogenated waste streams.[1]

Chemical Identity & Hazard Matrix
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Parameter Detail

Acetamide moiety linked to a 2,6-dichlorobenzyl

group

Chemical Structure

) Solid (typically white to off-white crystalline
Physical State
powder)

Skin/Eye Irritant (H315, H319), Aquatic Toxicity

Primary Hazards i N )
(Chronic), Thermal Decomposition Risk

Hydrogen Chloride (HCI), Nitrogen Oxides

Combustion Byproducts ]
(NOx), Carbon Monoxide (CO)

o Halogenated Organic (Requires specialized
Waste Classification o )
incineration)

Critical Warning: Thermal decomposition of this compound releases corrosive Hydrogen
Chloride gas.[1] Never mix this waste with strong oxidizers or dispose of it in standard "organic
waste" streams destined for low-temperature fuel blending, as this can corrode incinerator
scrubbers not designed for halogens.[1]

Pre-Disposal Characterization & Segregation

Effective disposal begins at the bench.[1] You must characterize the waste stream immediately
upon generation to prevent cross-contamination of cheaper, non-halogenated waste streams.

[1]

The "Halogen Rule"

If the waste contains >1,000 ppm (0.1%) of N-[(2,6-dichlorophenyl)methyl]lacetamide, the
entire container must be classified as Halogenated Waste.[1]

Segregation Protocol

¢ Solid Waste (Pure Compound/Spill Cleanup):

o Isolate in a dedicated solid waste container.[1]
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o Do not mix with silica gel contaminated with non-halogenated solvents unless the entire
mixture is labeled halogenated.[1]

e Liquid Waste (Mother Liquors/HPLC Effluent):

o Segregate into the "Halogenated Solvent" carboy (typically red or yellow tagged in most
labs).[1]

o Incompatibility Check: Ensure no alkali metals or strong reducing agents are present in the
waste container, as halogenated amides can react violently under specific conditions.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Expired/Excess
Pure Substance)

Objective: Securely package solid material for high-temperature incineration.

o Personal Protective Equipment (PPE): Nitrile gloves (double gloved recommended), lab
coat, and safety goggles.[1] Use a powder hood to prevent inhalation.[1]

e Primary Containment: Transfer the solid into a clear, wide-mouth glass jar or High-Density
Polyethylene (HDPE) container.

o Why: Glass and HDPE are resistant to the potential slow hydrolysis of the amide or
leaching of the chlorinated ring.[1]

e Labeling: Apply a hazardous waste label with the following specific descriptors:
o Chemical Name: N-[(2,6-dichlorophenyl)methyl]Jacetamide[1][2][3]
o Hazard Checkbox: Toxic, Irritant.[1]
o Constituents: 100% Halogenated Organic Solid.[1]

e Secondary Containment: Place the primary container inside a sealable plastic bag (Ziploc
type) before placing it in the satellite accumulation area.
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Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Prevent phase separation and ensure compatibility with incinerator injection nozzles.

e Quenching (If Reactive): If the acetamide was part of a reaction involving thionyl chloride or
strong bases, quench the reaction mixture first.[1]

o Self-Validating Step: Check pH.[1] The waste stream should be between pH 4 and 10
before entering the carboy to prevent container degradation.[1]

o Solvent Compatibility: Dissolve or dilute the compound in a compatible halogenated solvent
(e.g., Dichloromethane) or a universal organic solvent (e.g., Acetone/Methanol) if it is already
in solution.[1]

o Note: Do not precipitate the solid in the waste container.[1] Slurries can clog waste pickup
lines.[1]

o Transfer: Pour into the Halogenated Waste carboy.

e Log Entry: Record the approximate mass of the acetamide added to the carboy on the waste
log sheet. This is crucial for the disposal facility to calculate the "Total Halogen Content"
(TOX).[1]

Operational Decision Matrix (Visualized)

The following diagram illustrates the critical decision points for disposing of N-[(2,6-
dichlorophenyl)methyl]acetamide to ensure compliance with RCRA and local safety
standards.
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Waste Generation:
N-[(2,6-dichlorophenyl)methylJacetamide

Determine Physical State

Liquid
Solid Waste Liquid/Solution
(Pure or Spill Debris) (Reaction Mix/HPLC)

Package in HDPE/Glass Jar
Double Bag

Quench Reactive Reagents

(Adjust pH 4-10)

Ensure Homogeneity
(Avoid Precipitates)

Label: 'Halogenated Organic Solid'
(Toxic/Irritant)

Select Waste Stream:
HALOGENATED SOLVENTS

Satellite Accumulation Area
(Secondary Containment)

EHS/Vendor Pickup

High-Temp Incineration
(>1100°C with HCI Scrubbing)

Click to download full resolution via product page
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Caption: Decision tree for the segregation and packaging of halogenated amide waste,
ensuring downstream incinerator compatibility.

Regulatory & Compliance Framework

Strict adherence to these regulations protects your facility from fines and environmental liability.

[1]

RCRA Classification (USA)

While N-[(2,6-dichlorophenyl)methyl]acetamide is not explicitly listed as a P- or U-listed
waste by name, it is regulated under the "Mixture Rule" and general characteristics:

e Halogenated Organic Compounds (HOCSs): Under 40 CFR 268, land disposal of HOCs is
strictly prohibited unless treated.[1]

o Characteristic Waste: If the waste stream contains flammable solvents (Flash point <60°C), it
carries the DOO1 code.[1] If it contains toxic constituents above regulatory levels (TCLP), it
may carry D004-D043 codes depending on the solvent matrix.[1]

o Default Code: For non-specific halogenated organic waste, facilities often use FO01/F002 (if
spent solvents are present) or generic state-specific codes for "Halogenated Organic Solids."

[1]

Emergency Spill Procedures

o Evacuate: If a large quantity (>100g) of fine dust is airborne.[1]
o PPE: Wear a P100 respirator if dust is present.[1]
» Neutralization: Not required for the solid.[1]

e Cleanup: Use a wet wipe or damp paper towel to clean up powder (prevents dust
generation).[1] Place all cleanup materials into the Solid Halogenated Waste container. Do
not sweep dry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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